Cas no 29431-37-6 (1λ?-thiane-1,1,3-trione)

• Product Name: 1λ?-thiane-1,1,3-trione
• CAS No: 29431-37-6
• MF: C₅H₈O₃S
• MW: 148.180220603943
• MDL: MFCD16622215
• CID: 1070799
• PubChem ID: 11815935
• Update Time: 2025-04-20

1λ?-thiane-1,1,3-trione Chemical and Physical Properties

Names and Identifiers

• Dihydro-2H-thiopyran-3(4H)-one-1,1-dioxide
• 2,4,5,6-tetrahydrothiopyran-3-one-1,1-dioxide
• 5,6-dihydro-2H-thiapyran-3(4H)-one 1,1-dioxide
• 5,6-dihydro-2H-thiopyran-3(4H)-one 1,1-dioxide
• AC1Q6EQW
• AGN-PC-00GQUG
• dihydro-2H-thiopyran-3(4H)-one 1,1-dioxide
• dioxo-tetrahydro-thiopyran-3-one
• RP08523
• SureCN4838366
• 1λ?-thiane-1,1,3-trione
• tetrahydrothiopyran-3-one-1, 1-dioxide
• BS-13127
• Z1065610146
• E?-thiane-1,1,3-trione
• UCVLBKIDCLECCH-UHFFFAOYSA-N
• CS-0217415
• AKOS015950428
• SCHEMBL4838366
• EN300-74286
• tetrahydrothiopyran-3-one-1,1-dioxide
• DTXSID50473422
• 1
• 1,1-Dioxo-tetrahydro-1?6-thiopyran-3-one
• J-520325
• 29431-37-6
• dihydro-2H-thiopyran-3(4H)-one1,1-dioxide
• AT13044
• 1,1-dioxothian-3-one
• MFCD16622215
• tetrahydro-3-thiopyrone S,S-dioxide
• 1lambda6-thiane-1,1,3-trione

• MDL： MFCD16622215
• Inchi： 1S/C5H8O3S/c6-5-2-1-3-9(7,8)4-5/h1-4H2
• InChI Key： UCVLBKIDCLECCH-UHFFFAOYSA-N
• SMILES： S1(CC(CCC1)=O)(=O)=O

Computed Properties

• Exact Mass: 148.01944
• Monoisotopic Mass: 148.01941529g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 59.6Ų

Experimental Properties

• PSA: 51.21